4-((2,5-Dichlorophenyl)sulfonyl)-7-(furan-2-yl)-1,4-thiazepane

Specification

• CAS No.: 1705517-93-6
• Molecular Formula: C15H15Cl2NO3S2
• Molecular Weight: 392.31
• IUPAC Name: 4-(2,5-dichlorophenyl)sulfonyl-7-(furan-2-yl)-1,4-thiazepane
• Standard InChI: InChI=1S/C15H15Cl2NO3S2/c16-11-3-4-12(17)15(10-11)23(19,20)18-6-5-14(22-9-7-18)13-2-1-8-21-13/h1-4,8,10,14H,5-7,9H2
• Standard InChI Key: JUVUQAIJRPADDC-UHFFFAOYSA-N
• SMILES: C1CN(CCSC1C2=CC=CO2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl

Introduction

4-((2,5-Dichlorophenyl)sulfonyl)-7-(furan-2-yl)-1,4-thiazepane is a synthetic compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazepanes, which are seven-membered heterocyclic compounds containing sulfur and nitrogen atoms. Thiazepanes are known for their diverse biological activities, making them important in pharmaceutical research.

Synthesis of 4-((2,5-Dichlorophenyl)sulfonyl)-7-(furan-2-yl)-1,4-thiazepane

The synthesis of this compound typically involves multi-step chemical reactions. Starting materials such as furan derivatives and sulfonyl chlorides are commonly used. The synthesis process requires careful control of reaction conditions, including temperature and pH, to ensure high yields and purity of the final product. Analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are employed to characterize the compound.

Synthesis Steps

• Preparation of Starting Materials: Furan derivatives and sulfonyl chlorides are prepared or obtained.

• Condensation Reaction: The furan derivative is reacted with the sulfonyl chloride in the presence of a base.

• Cyclization: The intermediate undergoes cyclization to form the thiazepane ring.

• Purification: The final product is purified using techniques such as chromatography.

Potential Biological Activities

While the specific mechanism of action for 4-((2,5-Dichlorophenyl)sulfonyl)-7-(furan-2-yl)-1,4-thiazepane is not fully elucidated, similar compounds have shown anti-inflammatory and anti-cancer properties. These activities suggest potential therapeutic applications, particularly in drug discovery and development.

Comparison with Similar Compounds

Compound	Biological Activity	Potential Applications
4-((2,5-Dichlorophenyl)sulfonyl)-7-(furan-2-yl)-1,4-thiazepane	Anti-inflammatory, Anti-cancer	Drug discovery, Therapeutic applications
N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives	Antimicrobial, Antiproliferative	Antimicrobial and anticancer therapies
((2,5-Dichlorophenyl)sulfonyl)((4-fluorophenyl)methyl)amine	Not specified	Potential pharmaceutical applications

Research Findings and Future Directions

Research on 4-((2,5-Dichlorophenyl)sulfonyl)-7-(furan-2-yl)-1,4-thiazepane is ongoing, with studies focusing on its synthesis, characterization, and potential biological activities. Future research should aim to elucidate its mechanism of action and explore its therapeutic potential further.

Challenges and Opportunities

• Challenges: The synthesis process requires precise control over reaction conditions, and the biological activities need further investigation.

• Opportunities: The compound's unique structure offers opportunities for drug design and development, particularly in areas where anti-inflammatory and anti-cancer properties are beneficial.